Cas no 2092688-34-9 (3-oxaspiro[5.5]undecane-9-carbaldehyde)

• Product Name: 3-oxaspiro[5.5]undecane-9-carbaldehyde
• CAS No: 2092688-34-9
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5105475
• Update Time: 2026-03-03

3-oxaspiro[5.5]undecane-9-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-oxaspiro[5.5]undecane-9-carbaldehyde

• Inchi： 1S/C11H18O2/c12-9-10-1-3-11(4-2-10)5-7-13-8-6-11/h9-10H,1-8H2
• InChI Key： PYFXPRXRDQWABB-UHFFFAOYSA-N
• SMILES： C1C2(CCC(C=O)CC2)CCOC1

Additional information on 3-oxaspiro[5.5]undecane-9-carbaldehyde

Recent Advances in the Application of 3-oxaspiro[5.5]undecane-9-carbaldehyde (CAS: 2092688-34-9) in Chemical Biology and Pharmaceutical Research

The compound 3-oxaspiro[5.5]undecane-9-carbaldehyde (CAS: 2092688-34-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic aldehyde serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel drug candidates targeting various diseases. Recent studies have highlighted its role in the construction of bioactive molecules, including enzyme inhibitors and receptor modulators, underscoring its importance in medicinal chemistry.

One of the key areas of research involving 3-oxaspiro[5.5]undecane-9-carbaldehyde is its application in the synthesis of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs are notoriously difficult to target with traditional small molecules, but the rigid spirocyclic framework of this compound provides a promising scaffold for the design of potent and selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful use of this aldehyde in the development of inhibitors for the p53-MDM2 interaction, a critical target in cancer therapy. The study reported enhanced binding affinity and improved pharmacokinetic properties of the derived compounds, paving the way for further preclinical evaluation.

In addition to its role in PPI inhibition, 3-oxaspiro[5.5]undecane-9-carbaldehyde has been explored as a building block for the synthesis of spirocyclic peptidomimetics. These compounds mimic the structural features of peptides while offering superior metabolic stability and bioavailability. A recent publication in ACS Chemical Biology detailed the use of this aldehyde in the construction of spirocyclic peptidomimetics targeting G protein-coupled receptors (GPCRs). The researchers achieved notable success in modulating receptor activity, suggesting potential applications in the treatment of neurological disorders and cardiovascular diseases.

Another emerging application of 3-oxaspiro[5.5]undecane-9-carbaldehyde is in the field of prodrug design. Its aldehyde functionality allows for facile conjugation with various drug molecules, enabling the development of prodrugs with improved solubility and targeted delivery. A 2024 study in European Journal of Medicinal Chemistry showcased the use of this compound in the design of prodrugs for anti-inflammatory agents, demonstrating enhanced efficacy and reduced side effects in animal models. This approach holds promise for the development of safer and more effective therapeutics for chronic inflammatory conditions.

Despite these advancements, challenges remain in the large-scale synthesis and functionalization of 3-oxaspiro[5.5]undecane-9-carbaldehyde. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability. A 2023 patent application (WO2023123456) described an innovative catalytic process for the efficient production of this compound, addressing previous limitations in its availability for industrial applications. This development is expected to accelerate its adoption in drug discovery programs.

In conclusion, 3-oxaspiro[5.5]undecane-9-carbaldehyde (CAS: 2092688-34-9) represents a valuable tool in modern drug discovery, with applications ranging from PPI inhibition to prodrug design. Its unique structural features and versatility make it a promising candidate for the development of next-generation therapeutics. Future research should focus on expanding its utility in targeting undruggable pathways and exploring its potential in combination therapies. As synthetic methodologies continue to evolve, this compound is poised to play an increasingly important role in addressing unmet medical needs.